3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C10H7N3OS2/c14-8-5-11-9(15)13(8)10-12-6-3-1-2-4-7(6)16-10/h1-4H,5H2,(H,11,15)
• InChI Key: FKMKLSCQOTYBTC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)N1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C10H7N3OS2
• DSSTOX Substance ID: DTXSID101331891
• Molecular Weight: 249.3 g/mol
• Solubility: 31.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 59362-53-7

Description

3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone, also known as BTI, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone is not fully understood, but it is believed to involve the inhibition of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. This compound has also been found to exhibit antioxidant activity, which may contribute to its anti-inflammatory and analgesic properties. In addition, this compound has been found to exhibit insecticidal properties by inhibiting the activity of acetylcholinesterase, an enzyme involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, antioxidant, and insecticidal properties. It has also been found to exhibit cytotoxicity against cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone in lab experiments is its wide range of potential applications in various fields. It is also relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. However, one limitation of using this compound in lab experiments is its potential toxicity, particularly at high concentrations. Care should be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the research of 3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone. One area of interest is its potential use as an anticancer agent. Further studies are needed to elucidate its mechanism of action and to determine its efficacy against different types of cancer cells. Another area of interest is its potential use as a pesticide. Further studies are needed to determine its effectiveness against different types of insects and to evaluate its potential environmental impact. Additionally, this compound has been studied for its potential use as a corrosion inhibitor, and further studies are needed to evaluate its effectiveness in different environments and under different conditions.

Synthesis Methods

3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone can be synthesized using various methods, including the reaction of 2-mercaptobenzothiazole with imidazolidin-4-one under basic conditions. The reaction proceeds through the formation of a thioester intermediate, which is then cyclized to form this compound. Other methods of synthesis include the reaction of 2-mercaptobenzothiazole with imidazolidine-2-thione under acidic conditions and the reaction of 2-mercaptobenzothiazole with N,N'-carbonyldiimidazole in the presence of a base.

Scientific Research Applications

3-(1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been found to exhibit anti-inflammatory, analgesic, and antioxidant properties. It has also been studied for its potential use as an anticancer agent. In agriculture, this compound has been found to exhibit insecticidal properties and has been used as a pesticide. In material science, this compound has been studied for its potential use as a corrosion inhibitor.